N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide

• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-(2-methylsulfanylphenyl)-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C17H15N3O2S/c1-23-15-9-5-4-8-14(15)19-16(21)10-20-11-18-13-7-3-2-6-12(13)17(20)22/h2-9,11H,10H2,1H3,(H,19,21)
• InChI Key: RKFOYDAQZBIAJY-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC=C1NC(=O)CN2C=NC3=CC=CC=C3C2=O

Description

N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide, also known as MSQA, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has been shown to inhibit the activity of protein kinase B (Akt) and mammalian target of rapamycin (mTOR), which are involved in cell survival and growth.
Biochemical and Physiological Effects:
N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of neurotransmitter activity, and induction of apoptosis. N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has several advantages for lab experiments, including its high potency and selectivity, which make it an ideal lead compound for drug discovery. However, N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide also has some limitations, including its low solubility and potential toxicity at high doses.

Future Directions

There are several future directions for research on N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide, including the development of new drugs based on N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide, the investigation of its potential therapeutic effects in neurodegenerative diseases, and the exploration of its mechanism of action. Additionally, further studies are needed to determine the optimal dosage and safety profile of N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide for clinical use.
Conclusion:
In conclusion, N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide is a novel chemical compound with potential applications in various research fields. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has shown promise in cancer research, neuroscience, and drug discovery, and further research is needed to fully understand its potential therapeutic effects and mechanism of action.

Synthesis Methods

N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide can be synthesized through a multistep process involving the reaction of 2-aminobenzothiazole with 2-chloro-N-(methylthio)benzamide followed by the reaction with 2,4-dioxo-1,2,3,4-tetrahydroquinazoline. The resulting product is then treated with acetic anhydride to produce N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide.

Scientific Research Applications

N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has been found to have potential applications in various research fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has been found to modulate the activity of certain neurotransmitters and have potential therapeutic effects in the treatment of neurodegenerative diseases. In drug discovery, N-[2-(methylsulfanyl)phenyl]-2-(4-oxo-3(4H)-quinazolinyl)acetamide has been used as a lead compound for the development of new drugs.